[3-Methyl-4-(3-methylphenyl)piperazin-1-yl]-pyridin-2-ylmethanone

• IUPAC Name: [3-methyl-4-(3-methylphenyl)piperazin-1-yl]-pyridin-2-ylmethanone
• InChI: InChI=1S/C18H21N3O/c1-14-6-5-7-16(12-14)21-11-10-20(13-15(21)2)18(22)17-8-3-4-9-19-17/h3-9,12,15H,10-11,13H2,1-2H3
• InChI Key: OZINIXQGJCKASX-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1C2=CC=CC(=C2)C)C(=O)C3=CC=CC=N3
• Molecular Formula: C18H21N3O
• Molecular Weight: 295.4 g/mol
• Solubility: >44.3 [ug/mL] (The mean of the results at pH 7.4)

Description

[3-Methyl-4-(3-methylphenyl)piperazin-1-yl]-pyridin-2-ylmethanone is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied due to its potential biological activities, including its use as a pharmaceutical agent.

Mechanism of Action

The mechanism of action of [3-Methyl-4-(3-methylphenyl)piperazin-1-yl]-pyridin-2-ylmethanone is not fully understood. However, it has been suggested that it may act by inhibiting specific enzymes or receptors involved in disease progression. It may also exert its effects by modulating intracellular signaling pathways.
Biochemical and Physiological Effects:
[3-Methyl-4-(3-methylphenyl)piperazin-1-yl]-pyridin-2-ylmethanone has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate the immune system. It has also been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using [3-Methyl-4-(3-methylphenyl)piperazin-1-yl]-pyridin-2-ylmethanone in lab experiments include its high potency and selectivity, as well as its ability to target specific enzymes or receptors. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of [3-Methyl-4-(3-methylphenyl)piperazin-1-yl]-pyridin-2-ylmethanone. One direction is to further investigate its potential as a therapeutic agent for various diseases, including cancer and neurological disorders. Another direction is to study its mechanism of action in more detail, which may lead to the development of more effective drugs with fewer side effects. Additionally, the synthesis of new derivatives of [3-Methyl-4-(3-methylphenyl)piperazin-1-yl]-pyridin-2-ylmethanone may lead to the discovery of novel compounds with improved biological activities.

Synthesis Methods

The synthesis of [3-Methyl-4-(3-methylphenyl)piperazin-1-yl]-pyridin-2-ylmethanone can be achieved through several methods. One of the most common methods is the reaction of 2-chloronicotinoyl chloride with 3-methyl-4-(3-methylphenyl)piperazine in the presence of a base. This method yields the desired compound with high purity and good yield.

Scientific Research Applications

[3-Methyl-4-(3-methylphenyl)piperazin-1-yl]-pyridin-2-ylmethanone has been studied for its potential biological activities, including its use as a pharmaceutical agent. It has been found to exhibit significant activity against a variety of diseases, including cancer, infectious diseases, and neurological disorders.